Cas no 2248322-51-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-1-(pyridin-4-yl)piperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-1-(pyridin-4-yl)piperidine-4-carboxylate
• CAS No: 2248322-51-0
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 6235618
• PubChem ID: 165758370
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-1-(pyridin-4-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6521058
• 2248322-51-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-1-(pyridin-4-yl)piperidine-4-carboxylate

• Inchi： 1S/C20H19N3O4/c1-20(8-12-22(13-9-20)14-6-10-21-11-7-14)19(26)27-23-17(24)15-4-2-3-5-16(15)18(23)25/h2-7,10-11H,8-9,12-13H2,1H3
• InChI Key： BXNSOPXYQVPLNC-UHFFFAOYSA-N
• SMILES： O(C(C1(C)CCN(C2C=CN=CC=2)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 365.13755610g/mol
• Monoisotopic Mass: 365.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-1-(pyridin-4-yl)piperidine-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-1-(pyridin-4-yl)piperidine-4-carboxylate (CAS No. 2248322-51-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-1-(pyridin-4-yl)piperidine-4-carboxylate (CAS No. 2248322-51-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, combining an isoindole-1,3-dione moiety with a piperidine-4-carboxylate group, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or allosteric modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-1-(pyridin-4-yl)piperidine-4-carboxylate has surged due to their role in addressing unmet medical needs. The compound's pyridine and piperidine rings contribute to its ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) or enzyme active sites. This property is particularly relevant in the context of neurodegenerative diseases and oncology, where structure-activity relationship (SAR) studies are critical for optimizing therapeutic efficacy.

From a synthetic chemistry perspective, the preparation of CAS No. 2248322-51-0 involves multi-step organic reactions, including amide coupling and cyclization processes. The compound's carboxylate ester functionality enhances its solubility profile, making it suitable for formulation studies. Recent publications have highlighted its potential as a prodrug or bioavailability enhancer, addressing common challenges in drug delivery systems. These attributes align with the growing focus on pharmacokinetic optimization in modern drug design.

The pharmacological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-1-(pyridin-4-yl)piperidine-4-carboxylate has revealed intriguing insights into its metabolic stability and target selectivity. Computational modeling studies suggest that the compound's hydrogen-bonding capacity and lipophilicity can be fine-tuned for specific applications, such as blood-brain barrier penetration—a hot topic in CNS drug development. This versatility has sparked interest in its use for high-throughput screening (HTS) campaigns aimed at identifying new lead compounds.

Quality control and analytical characterization of CAS No. 2248322-51-0 typically employ advanced techniques like HPLC-MS and NMR spectroscopy. The compound's purity is crucial for reproducible research outcomes, especially in in vitro and in vivo assays. Recent advancements in cryo-EM and X-ray crystallography have further enabled researchers to study its molecular interactions at atomic resolution, contributing to the broader understanding of ligand-protein binding mechanisms.

In the context of intellectual property, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-1-(pyridin-4-yl)piperidine-4-carboxylate has been referenced in several patent applications related to inflammatory disease therapeutics and signal transduction modulation. Its structural features are often compared to other heterocyclic compounds in the isoindole-1,3-dione family, which are known for their diverse biological activities. This comparative analysis is valuable for researchers exploring scaffold hopping strategies in medicinal chemistry.

Environmental and safety assessments of CAS No. 2248322-51-0 indicate that it requires standard laboratory handling procedures. While not classified as hazardous under current regulations, its biodegradability and ecotoxicological profile are subjects of ongoing investigation—a reflection of the increasing emphasis on green chemistry principles in synthetic organic chemistry. These studies are particularly relevant given the pharmaceutical industry's shift toward sustainable manufacturing practices.

Future research directions for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-1-(pyridin-4-yl)piperidine-4-carboxylate may explore its utility in combination therapies or as a chemical probe for biological pathway elucidation. The compound's modular structure allows for derivatization at multiple sites, enabling the generation of structure-activity relationship (SAR) libraries. Such efforts align with the pharmaceutical industry's pursuit of polypharmacology approaches to treat complex diseases.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-1-(pyridin-4-yl)piperidine-4-carboxylate (CAS No. 2248322-51-0) represents a compelling case study in contemporary medicinal chemistry. Its structural complexity, combined with its potential biological activities, positions it as a valuable tool for researchers investigating drug-likeness parameters and target engagement strategies. As the scientific community continues to unravel its full potential, this compound is poised to contribute meaningfully to advancements in precision medicine and therapeutic innovation.